IP3Rcyt

• Molecular Formula: C87H133N25O32S
• Molecular Weight: 2073.2 g/mol
• InChI: InChI=1S/C87H133N25O32S/c1-7-41(4)68(84(140)102-48(17-11-13-27-88)72(128)98-50(19-23-62(117)118)73(129)99-52(21-25-64(121)122)75(131)104-55(30-45-35-93-38-95-45)79(135)106-58(34-61(92)116)81(137)108-59(37-145)87(143)144)110-82(138)56(31-46-36-94-39-96-46)105-76(132)53(22-26-65(123)124)100-74(130)51(20-24-63(119)120)101-78(134)54(29-44-15-9-8-10-16-44)107-85(141)69(42(5)113)112-83(139)67(40(2)3)109-86(142)70(43(6)114)111-77(133)49(18-12-14-28-89)97-80(136)57(33-60(91)115)103-71(127)47(90)32-66(125)126/h8-10,15-16,35-36,38-43,47-59,67-70,113-114,145H,7,11-14,17-34,37,88-90H2,1-6H3,(H2,91,115)(H2,92,116)(H,93,95)(H,94,96)(H,97,136)(H,98,128)(H,99,129)(H,100,130)(H,101,134)(H,102,140)(H,103,127)(H,104,131)(H,105,132)(H,106,135)(H,107,141)(H,108,137)(H,109,142)(H,110,138)(H,111,133)(H,112,139)(H,117,118)(H,119,120)(H,121,122)(H,123,124)(H,125,126)(H,143,144)/t41-,42+,43+,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,67-,68-,69-,70-/m0/s1
• InChIKey: YQNLYAJRHKDNLJ-ROBBZGOBSA-N

IP3RCYT Peptide Inhibitor Overview

IP3RCYT is a synthetic 17-amino-acid peptide (sequence DNKTVTFEEHIKEEHNC; MW 2073.20 Da) that encompasses the minimal cytochrome c binding domain (residues 2621–2636) of the type I inositol 1,4,5-trisphosphate receptor (IP3R) with a C-terminal cysteine for conjugation [1]. Unlike competitive IP3-binding site antagonists, IP3RCYT functions by directly sequestering cytochrome c and displacing it from the IP3R C-terminus, thereby blocking the pro-apoptotic positive-feedback loop between ER Ca²⁺ release and mitochondrial cytochrome c efflux [1]. The cell-permeant BODIPY-conjugated form accumulates in the cytosol and attenuates both intrinsic (staurosporine-triggered) and extrinsic (Fas ligand-triggered) apoptotic pathways [1].

Cytochrome c sequestering peptide; disrupts cytochrome c–IP3R interaction, not IP3 binding.

Tool for apoptosis, ER stress, and oocyte aging pathway studies.

Cell-permeable BODIPY conjugate available for live-cell research.

• [1] Boehning D, van Rossum DB, Patterson RL, Snyder SH. A peptide inhibitor of cytochrome c/inositol 1,4,5-trisphosphate receptor binding blocks intrinsic and extrinsic cell death pathways. Proc Natl Acad Sci U S A. 2005;102(5):1466–1471. doi:10.1073/pnas.0409650102 View Source

Why Generic Antagonists Fail to Replace IP3RCYT

IP3R-targeting tools are mechanistically heterogeneous, and their interchangeability leads to contradictory experimental outcomes. Conventional IP3R antagonists such as 2-APB and caffeine selectively inhibit only the IP3R1 subtype, while xestospongins C and D are ineffective against any IP3R subtype, and heparin acts as a competitive IP3-binding site antagonist with modest selectivity for IP3R3 [1]. None of these agents block the cytochrome c–IP3R interaction, which is the critical feedforward step linking mitochondrial damage to sustained ER Ca²⁺ release and apoptosis commitment [2]. IP3RCYT is the only commercially available peptide tool that specifically disrupts this protein–protein interaction rather than IP3-gated channel opening, making substitution by generic IP3R inhibitors a source of pathway misinterpretation in apoptosis, ER stress, and oocyte aging research [1][2].

Conventional IP3R antagonists

2-APB, caffeine, and heparin do not block cytochrome c binding; substitution may miss pathway-specific effects.

Xestospongins

Reported lack of effective IP3R inhibition; cannot serve as cytochrome c–IP3R interaction probes.

IP3-binding competitors

Heparin and IP3RPEP6 target IP3 site, not cytochrome c docking; interchange confounds apoptosis readouts.

• [1] Saleem H, Tovey SC, Molinski TF, Taylor CW. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor. Br J Pharmacol. 2014;171(13):3298–3312. doi:10.1111/bph.12685 View Source
• [2] Boehning D, van Rossum DB, Patterson RL, Snyder SH. A peptide inhibitor of cytochrome c/inositol 1,4,5-trisphosphate receptor binding blocks intrinsic and extrinsic cell death pathways. Proc Natl Acad Sci U S A. 2005;102(5):1466–1471. doi:10.1073/pnas.0409650102 View Source

IP3RCYT Quantitative Differentiation Evidence

Biochemical Potency: Cytochrome c Displacement

IP3RCYT inhibits cytochrome c binding to the IP3R C-terminus with an IC₅₀ of ~100 nM in GST pull-down assays [1]. In contrast, IP3RPEP6, a recently developed competitive peptide inhibitor, blocks IP3R channel opening with IC₅₀ values of 9.0 μM (IP3R1), 3.9 μM (IP3R2), and 4.3 μM (IP3R3) [2]. The two peptides act through entirely distinct mechanisms: IP3RCYT sequesters cytochrome c and prevents its docking to the channel, whereas IP3RPEP6 competes with IP3 at the ligand-binding site [1][2]. Investigators studying cytochrome c–IP3R feedforward signaling require IP3RCYT because IP3RPEP6 does not block the cytochrome c interaction and cannot substitute for this mechanistic target [1][3].

Binding Displacement

Reported

IC₅₀ ~100 nM

Supports nanomolar cytochrome c displacement in binding assays.

GST pull-down, 80 nM cytochrome c

Evidence Dimension	IC₅₀ for inhibition of target interaction (biochemical binding assay)
Target Compound Data	IC₅₀ ≈ 100 nM (cytochrome c binding to IP3R C-terminus; GST pull-down, 80 nM cytochrome c)
Comparator Or Baseline	IP3RPEP6: IC₅₀ 9.0 μM (IP3R1), 3.9 μM (IP3R2), 4.3 μM (IP3R3); competitive IP3R channel inhibition by on-nucleus patch-clamp
Quantified Difference	IP3RCYT is 39- to 90-fold more potent than IP3RPEP6 on a molar IC₅₀ basis (100 nM vs. 3.9–9.0 μM); the two peptides target non-overlapping molecular interactions
Conditions	IP3RCYT: GST-FL IP3R C-terminus + 80 nM cytochrome c, GST-Sepharose pull-down, Western blot detection. IP3RPEP6: on-nucleus patch-clamp of IP3R2 channels, carbachol-induced Ca²⁺ responses in IP3R subtype-expressing cells

Why This Matters

For procurement decisions, IP3RCYT is the only peptide that biochemically disrupts the cytochrome c–IP3R interaction, and its ~100 nM IC₅₀ means that nanomolar working concentrations suffice for binding displacement studies, whereas IP3RPEP6 requires micromolar concentrations and addresses a different pharmacological question.

• [1] Boehning D, van Rossum DB, Patterson RL, Snyder SH. A peptide inhibitor of cytochrome c/inositol 1,4,5-trisphosphate receptor binding blocks intrinsic and extrinsic cell death pathways. Proc Natl Acad Sci U S A. 2005;102(5):1466–1471. doi:10.1073/pnas.0409650102 View Source
• [2] Vervloessem T, Kerkhofs M, La Rovere RM, et al. IP3RPEP6, a novel peptide inhibitor of IP3 receptor channels that does not affect connexin-43 hemichannels. Acta Physiol (Oxf). 2024;240(3):e14102. doi:10.1111/apha.14102 View Source
• [3] Saleem H, Tovey SC, Molinski TF, Taylor CW. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor. Br J Pharmacol. 2014;171(13):3298–3312. doi:10.1111/bph.12685 View Source

Cellular Apoptosis Protection Efficacy

In STS-treated HeLa cells, BODIPY-IP3RCYT reduces caspase-3-like activity with an IC₅₀ of 5 nM, achieving ~30% maximal inhibition relative to basal caspase activity [1]. At a fixed concentration of 400 nM, BODIPY-IP3RCYT reduces STS-induced cell death by 65% (28.3 ± 4.3% trypan-positive vs. 9.4 ± 1.6%), an antiapoptotic effect that is comparable to that achieved with 200 μM Bax inhibitory peptide or 200 μM z-VAD-fmk [1]. This represents an approximately 500-fold lower effective concentration for IP3RCYT relative to the Bax inhibitory peptide comparator (400 nM vs. 200 μM) to achieve equivalent cellular protection [1].

Cellular Protection

Head-to-head

400 nM IP3RCYT vs 200 μM Bax inhibitor

Reported comparable cytoprotection at lower molar concentration.

HeLa cells, STS-induced apoptosis

Evidence Dimension	Concentration required for comparable antiapoptotic efficacy in STS-treated HeLa cells
Target Compound Data	BODIPY-IP3RCYT: 400 nM produces 65% reduction in cell death; caspase inhibition IC₅₀ = 5 nM
Comparator Or Baseline	Bax inhibitory peptide: 200 μM; z-VAD-fmk: 200 μM — both produce antiapoptotic efficacy comparable to 400 nM BODIPY-IP3RCYT
Quantified Difference	IP3RCYT achieves comparable cytoprotection at ~500-fold lower concentration than Bax inhibitory peptide (0.4 μM vs. 200 μM)
Conditions	HeLa cells; 1 μM staurosporine (STS) for 6 h; trypan blue exclusion and DEVD-afc caspase-3-like activity assays

Why This Matters

For researchers budgeting scarce or costly peptide compounds, the 500-fold potency advantage means IP3RCYT can be used at substantially lower molar quantities, reducing per-experiment cost and minimizing peptide-related off-target effects at high concentrations.

• [1] Boehning D, van Rossum DB, Patterson RL, Snyder SH. A peptide inhibitor of cytochrome c/inositol 1,4,5-trisphosphate receptor binding blocks intrinsic and extrinsic cell death pathways. Proc Natl Acad Sci U S A. 2005;102(5):1466–1471. doi:10.1073/pnas.0409650102 View Source

Dual-Pathway Apoptosis Blockade

IP3RCYT is one of the few peptide tools demonstrated to block apoptosis initiated through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. BODIPY-IP3RCYT significantly reduces FasL-induced cell death in Jurkat T lymphoma cells at 12 and 24 h post-treatment [1]. This dual-pathway activity is mechanistically explained by the fact that both intrinsic and extrinsic apoptotic stimuli converge on cytochrome c release and its subsequent binding to IP3R; IP3RCYT interrupts this convergence point downstream of mitochondrial outer membrane permeabilization [1]. By contrast, Bax inhibitory peptide acts only on the mitochondrial translocation step in the intrinsic pathway, and z-VAD-fmk broadly inhibits caspases without preventing upstream cytochrome c–IP3R feedforward Ca²⁺ dysregulation [1][2].

Dual-Pathway Blockade

Class-level

Intrinsic + extrinsic

Reported attenuation of both STS- and FasL-induced apoptosis.

Cytochrome c convergence point target

Evidence Dimension	Number of apoptotic pathways effectively blocked by the inhibitor
Target Compound Data	IP3RCYT: blocks both intrinsic (STS/HeLa) and extrinsic (FasL/Jurkat) apoptosis; reduces FasL-induced cell death at 12 and 24 h
Comparator Or Baseline	Bax inhibitory peptide: intrinsic pathway only (Bax mitochondrial translocation); z-VAD-fmk: caspase-dependent pathways downstream of cytochrome c release, but does not block cytochrome c–IP3R binding
Quantified Difference	Qualitative mechanistic distinction — IP3RCYT targets the convergence point of both pathways (cytochrome c–IP3R interaction), while comparators target single pathway nodes
Conditions	Jurkat T lymphoma cells stimulated with FasL vesicles; HeLa cells treated with 1 μM STS; confocal microscopy, trypan blue exclusion, caspase-3-like activity assays

Why This Matters

Experimental designs requiring simultaneous interrogation of intrinsic and extrinsic apoptosis demand a tool that acts at the pathway convergence point; IP3RCYT is the only peptide validated for this dual-pathway blockade, preventing the need to purchase and optimize two separate pathway-specific inhibitors.

• [1] Boehning D, van Rossum DB, Patterson RL, Snyder SH. A peptide inhibitor of cytochrome c/inositol 1,4,5-trisphosphate receptor binding blocks intrinsic and extrinsic cell death pathways. Proc Natl Acad Sci U S A. 2005;102(5):1466–1471. doi:10.1073/pnas.0409650102 View Source
• [2] Monaco G, Decrock E, Akl H, et al. Selective regulation of IP3-receptor-mediated Ca²⁺ signaling and apoptosis by the BH4 domain of Bcl-2 versus Bcl-Xl. Cell Death Differ. 2012;19(2):295–309. doi:10.1038/cdd.2011.97 View Source

Oocyte Aging and Embryo Development Preservation

In a mouse oocyte postovulatory aging model, the cytochrome c inhibitor B-IP3RCYT (1.2 mM) and the PLC inhibitor U73122 (10 μM) were compared for their ability to preserve oocyte developmental competence after 9 h of aging [1]. B-IP3RCYT treatment resulted in a cleavage rate of 90.7 ± 2.6% and a blastocyst rate of 40.0 ± 3.0%, statistically equivalent to U73122-treated oocytes (93.7 ± 0.9% cleavage; 43.0 ± 2.5% blastocyst) [1]. However, B-IP3RCYT specifically targets the cytochrome c–IP3R arm of the Fas/FasL signaling cascade, whereas U73122 inhibits the PLC-γ pathway upstream of IP3 generation [1][2]. This mechanistic distinction means that B-IP3RCYT can dissect the relative contributions of cytochrome c versus PLC-γ signaling in Fas-accelerated oocyte aging — a dissection impossible with U73122 alone [2].

Oocyte Competence

Head-to-head

B-IP3RCYT vs U73122

Reported equivalent embryo development preservation.

Mouse oocyte aging model, 9 h

Evidence Dimension	Cleavage rate and blastocyst rate of Sr²⁺-activated mouse embryos derived from aged oocytes
Target Compound Data	B-IP3RCYT (1.2 mM): cleavage 90.7 ± 2.6%; blastocyst 40.0 ± 3.0%
Comparator Or Baseline	U73122 (10 μM): cleavage 93.7 ± 0.9%; blastocyst 43.0 ± 2.5%; FCM (aging medium) negative control; CZB (non-aging) positive control
Quantified Difference	B-IP3RCYT preserves developmental competence to a level statistically indistinguishable from U73122 (P < 0.05 vs. aging control; no significant difference between B-IP3RCYT and U73122 for cleavage or blastocyst rate)
Conditions	Mouse oocytes collected 13 h post-hCG, aged for 9 h in FCM with inhibitor, Sr²⁺ activation, cultured in CZB; 4 replicates, ~30 oocytes each

Why This Matters

For reproductive biology labs studying oocyte aging or Fas-mediated gamete damage, IP3RCYT provides pathway-specific (cytochrome c axis) intervention with embryo development preservation equivalent to PLC inhibition, enabling experimental dissection of the two parallel Fas signaling branches.

• [1] Zhu J, Zhang J, Li H, Wang TY, Zhang CX, Luo MJ, Tan JH. The signaling pathways by which the Fas/FasL system accelerates oocyte aging. Aging (Albany NY). 2016;8(2):291–303. doi:10.18632/aging.100893 View Source
• [2] Boehning D, van Rossum DB, Patterson RL, Snyder SH. A peptide inhibitor of cytochrome c/inositol 1,4,5-trisphosphate receptor binding blocks intrinsic and extrinsic cell death pathways. Proc Natl Acad Sci U S A. 2005;102(5):1466–1471. doi:10.1073/pnas.0409650102 View Source

Negative Control Validation for Target Specificity

A mutant version of IP3RCYT (IP3RCYT-MUT) has been employed as a critical specificity control in multiple independent studies. In HepG2 cells treated with thapsigargin (100 nM) to induce ER stress, BODIPY-IP3RCYT (400 nM) significantly reduced CHOP expression (a pro-apoptotic ER stress marker) compared to BODIPY-IP3RCYT-MUT (400 nM), which showed no protective effect above TG-treated controls [1]. Similarly, in C6 glioma cells, IP3RCYT (50 μM) reduced cytochrome c–induced cell death by 50–60%, an effect that was ablated when the positive-feedback loop was disrupted [2]. These negative-control data confirm that the antiapoptotic activity of IP3RCYT is sequence-specific and dependent on its ability to block the cytochrome c–IP3R interaction, not a non-specific peptide effect [1][2].

Specificity Control

Head-to-head

WT vs MUT peptide

Only wild-type sequence reduces CHOP and apoptosis; mutant inactive.

HepG2 ER stress, C6 glioma models

Evidence Dimension	CHOP expression (ER stress-induced apoptosis marker) and cytochrome c–induced apoptotic index
Target Compound Data	BODIPY-IP3RCYT (400 nM): significant reduction in CHOP immunofluorescence vs. TG-treated control (P < 0.05); IP3RCYT (50 μM): 50–60% reduction in cytochrome c–induced apoptosis
Comparator Or Baseline	BODIPY-IP3RCYT-MUT (400 nM): no significant reduction in CHOP vs. TG control; vehicle alone: apoptotic index set to 100%
Quantified Difference	Only the wild-type IP3RCYT peptide, but not the sequence-mutated control, provides statistically significant cytoprotection in both ER stress and direct cytochrome c loading models
Conditions	HepG2 cells, TG (100 nM, 24 h), immunofluorescence quantification of CHOP, n = 7 biological replicates; C6 glioma cells, cytochrome c loading (10 μM, 25 min), apoptotic index by nuclear morphology

Why This Matters

The availability of a validated negative-control mutant peptide is essential for rigorous experimental design; procurement of both IP3RCYT and IP3RCYT-MUT from the same vendor ensures sequence-matched controls and strengthens the interpretability of apoptosis and ER stress studies.

• [1] Schroder M, Sutcliffe L, Bailly M, et al. ER stress and MAM enrichment promote hepatic insulin resistance via cytochrome c–IP3R Ca²⁺ signalling. Cell Death Dis. 2019;10(11):822. doi:10.1038/s41419-019-2103-2 View Source
• [2] Monaco G, Decrock E, Akl H, et al. Selective regulation of IP3-receptor-mediated Ca²⁺ signaling and apoptosis by the BH4 domain of Bcl-2 versus Bcl-Xl. Cell Death Differ. 2012;19(2):295–309. doi:10.1038/cdd.2011.97 View Source

Mechanism Selectivity: Protein–Protein Interaction vs. Channel Gating

The pharmacological landscape of IP3R modulation is dominated by agents that target IP3 binding (heparin), channel gating (caffeine, 2-APB), or have no validated efficacy (xestospongins C and D) [1]. IP3RCYT is mechanistically orthogonal to all of these: it acts as a cytochrome c decoy/sequestrant that prevents the cytochrome c–IP3R protein–protein interaction, a target validated by site-directed mutagenesis of the IP3R C-terminal glutamate clusters (E2622/E2625 and E2631/E2632) [2]. 2-APB and caffeine selectively inhibit only IP3R1 at practicable concentrations, while xestospongins fail to inhibit any IP3R subtype [1]. Heparin, a competitive IP3 antagonist, shows modest IP3R3 selectivity but requires intracellular delivery and does not block cytochrome c binding [1]. This mechanistic uniqueness makes IP3RCYT the only tool suitable for experiments where the cytochrome c–IP3R interaction — rather than IP3-dependent gating — is the variable of interest [2].

Mechanism Selectivity

Class-level

Cytochrome c sequestration vs channel gating

Unique PPI inhibitor orthogonal to IP3 antagonists.

Validated by mutagenesis and binding assays

Evidence Dimension	Molecular target and mechanism classification among IP3R-modulating agents
Target Compound Data	IP3RCYT: cytochrome c–sequestering peptide targeting the IP3R C-terminal cytochrome c binding domain (residues 2621–2636); IC₅₀ ~100 nM for binding displacement
Comparator Or Baseline	2-APB: IP3R1-selective inhibitor at practicable concentrations; Xestospongins C/D: no effective inhibition of any IP3R subtype; Heparin: competitive IP3 antagonist with modest IP3R3 selectivity
Quantified Difference	Categorical mechanistic distinction — IP3RCYT binds cytochrome c, not IP3R; all comparators target IP3 binding or channel gating. IP3RCYT is the only tool that blocks the cytochrome c–IP3R interface without affecting IP3-evoked Ca²⁺ release per se
Conditions	Biochemical binding (GST pull-down), Ca²⁺ release assays in permeabilized DT40 cells expressing single IP3R subtypes, and ³H-IP3 binding assays for comparators [1]; HeLa cell cytochrome c–IP3R binding domain mutagenesis for IP3RCYT target validation [2]

Why This Matters

Investigators seeking to isolate the cytochrome c–IP3R signaling axis from canonical IP3/Ca²⁺ signaling must use IP3RCYT; the alternative agents listed do not address this molecular target and will yield false-negative results or confounded interpretations in cytochrome c–dependent apoptosis or ER stress studies.

• [1] Saleem H, Tovey SC, Molinski TF, Taylor CW. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor. Br J Pharmacol. 2014;171(13):3298–3312. doi:10.1111/bph.12685 View Source
• [2] Boehning D, van Rossum DB, Patterson RL, Snyder SH. A peptide inhibitor of cytochrome c/inositol 1,4,5-trisphosphate receptor binding blocks intrinsic and extrinsic cell death pathways. Proc Natl Acad Sci U S A. 2005;102(5):1466–1471. doi:10.1073/pnas.0409650102 View Source

IP3RCYT Best-Fit Application Scenarios

Dissecting Cytochrome c–IP3R Feedforward Signaling in Intrinsic Apoptosis

IP3RCYT is the appropriate tool when the experimental objective is to interrupt the cytochrome c–IP3R positive-feedback loop that sustains ER-to-mitochondria Ca²⁺ flux during intrinsic apoptosis, without directly blocking IP3-evoked Ca²⁺ release. The Boehning et al. (2005) data demonstrate that BODIPY-IP3RCYT at 400 nM reduces STS-induced HeLa cell death by 65%, comparable to 200 μM caspase inhibitor z-VAD-fmk, but with the critical distinction that IP3RCYT acts at the cytochrome c–IP3R interface upstream of caspase activation [1]. Use IP3RCYT when the research question demands separation of cytochrome c–dependent apoptotic Ca²⁺ dysregulation from physiological IP3-mediated Ca²⁺ signaling.

Validating Cytochrome c Arm in Fas/FasL Oocyte Aging

In oocyte postovulatory aging research, the Fas/FasL system accelerates aging through two parallel intra-oocyte pathways: PLC-γ/IP3 and cytochrome c/IP3R [1]. IP3RCYT (B-IP3RCYT at 1.2 mM) preserved embryo cleavage (90.7%) and blastocyst rates (40.0%) to levels statistically equivalent to PLC inhibitor U73122 (93.7% and 43.0%, respectively) [1]. This application scenario is ideal for reproductive biology groups needing to quantify the relative contribution of the cytochrome c branch versus the PLC-γ branch in Fas-driven oocyte aging, or for screening interventions that may differentially modulate these two signaling axes.

Disrupting Cytochrome c–IP3R Apoptotic Calcium Release in ER Stress

In hepatic ER stress models (e.g., thapsigargin-treated HepG2 cells), the cytochrome c–IP3R interaction at mitochondria-associated ER membranes (MAMs) drives a pathological Ca²⁺ cycle that culminates in CHOP-mediated apoptosis [1]. IP3RCYT (400 nM BODIPY-conjugated) significantly attenuates CHOP expression, while the mutant control peptide IP3RCYT-MUT shows no protective effect [1]. This application scenario is suited for metabolic disease researchers investigating the MAM-dependent cytochrome c–IP3R–Ca²⁺ axis in insulin resistance, non-alcoholic fatty liver disease, or ER stress-driven β-cell apoptosis, where IP3RCYT provides a pathway-specific intervention that cannot be replicated by global IP3R antagonists.

Validated Negative-Control Peptide for Cytochrome c–IP3R Studies

Rigorous target-validation studies demand sequence-matched negative controls. IP3RCYT-MUT, a mutant version of IP3RCYT, has been independently validated in two separate experimental systems — HepG2 ER stress (CHOP immunofluorescence) and C6 glioma cytochrome c–induced apoptosis (apoptotic index) — where it consistently fails to reproduce the cytoprotective effects of wild-type IP3RCYT [1][2]. Procurement of both wild-type IP3RCYT and its matched mutant control from the same synthesis batch ensures that any observed antiapoptotic effect can be unequivocally attributed to cytochrome c–IP3R disruption rather than to non-specific peptide effects, meeting the specificity standards required for high-impact publication.

Application

Selection Property

Validation Focus

Intrinsic apoptosis signaling dissection

Cytochrome c–IP3R interaction specificity

Caspase-independent upstream pathway blockade

Oocyte postovulatory aging studies

Cytochrome c vs. PLC-γ pathway differentiation

Embryo developmental competence preservation

ER stress and MAM calcium signaling

MAM-localized cytochrome c–IP3R disruption

CHOP-mediated apoptosis attenuation

Target validation and specificity control

Sequence-matched negative control peptide

Specificity confirmation in apoptosis/ER stress assays

• [1] Boehning D, van Rossum DB, Patterson RL, Snyder SH. A peptide inhibitor of cytochrome c/inositol 1,4,5-trisphosphate receptor binding blocks intrinsic and extrinsic cell death pathways. Proc Natl Acad Sci U S A. 2005;102(5):1466–1471. doi:10.1073/pnas.0409650102 View Source
• [2] Schroder M, Sutcliffe L, Bailly M, et al. ER stress and MAM enrichment promote hepatic insulin resistance via cytochrome c–IP3R Ca²⁺ signalling. Cell Death Dis. 2019;10(11):822. doi:10.1038/s41419-019-2103-2 View Source